![molecular formula C13H8F3NO2 B1386015 4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde CAS No. 1086379-05-6](/img/structure/B1386015.png)
4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde
Overview
Description
4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde (4-TFPB) is an organic compound with a unique chemical structure that has recently become a popular research topic due to its potential applications in the synthesis of drugs, materials, and other compounds.
Scientific Research Applications
4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde has a wide range of potential applications in scientific research. It has been used as a starting material for the synthesis of a variety of drugs, materials, and other compounds. It has also been used as a fluorescent probe for the detection of metal ions and as a reagent for the synthesis of polymers. In addition, this compound has been used as a catalyst for the oxidation of alcohols and for the synthesis of heterocyclic compounds.
Mechanism of Action
The mechanism of action of 4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde is still not fully understood, but it is believed to involve the formation of a reactive intermediate that can react with other molecules. This intermediate can be formed through the reaction of this compound with a variety of reagents, including alcohols and metal ions. The reaction of this compound with metal ions can lead to the formation of a complex that can then react with other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to have a variety of effects on cells and tissues, including the inhibition of cell growth, the induction of apoptosis, and the inhibition of angiogenesis. In addition, this compound has been shown to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde has a number of advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it can be synthesized in a variety of ways. In addition, it is relatively stable and has a wide range of potential applications. However, it is important to note that this compound is a potentially hazardous chemical, and it should be handled with care.
Future Directions
The potential applications of 4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde continue to be explored, and there are a number of potential future directions for research. These include the development of new methods for the synthesis of this compound, the exploration of its potential therapeutic applications, the study of its effects on cells and tissues, and the development of new materials based on its chemical structure. In addition, further research into the mechanism of action of this compound could lead to a better understanding of its effects on cells and tissues.
Properties
IUPAC Name |
4-[3-(trifluoromethyl)pyridin-2-yl]oxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8F3NO2/c14-13(15,16)11-2-1-7-17-12(11)19-10-5-3-9(8-18)4-6-10/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVMLSPSVNXNJMM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)OC2=CC=C(C=C2)C=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901203513 |
Source
|
| Record name | Benzaldehyde, 4-[[3-(trifluoromethyl)-2-pyridinyl]oxy]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901203513 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1086379-05-6 |
Source
|
| Record name | Benzaldehyde, 4-[[3-(trifluoromethyl)-2-pyridinyl]oxy]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1086379-05-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzaldehyde, 4-[[3-(trifluoromethyl)-2-pyridinyl]oxy]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901203513 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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